N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(2-thienyl)acetamide

• IUPAC Name: N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C14H16N2OS2/c1-9-4-5-11-12(7-9)19-14(15-11)16-13(17)8-10-3-2-6-18-10/h2-3,6,9H,4-5,7-8H2,1H3,(H,15,16,17)
• InChI Key: KQPCZFONEGBNHT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=N2)NC(=O)CC3=CC=CS3
• Molecular Formula: C14H16N2OS2
• Molecular Weight: 292.4 g/mol

Description

“N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(2-thienyl)acetamide” is a chemical compound with the molecular formula C14H16N2OS2. Its average mass is 292.420 Da and its monoisotopic mass is 292.070404 Da.

Scientific Research Applications

Structure-Activity Relationships and Metabolic Stability

Research has investigated the structure-activity relationships of various heterocycles, including benzothiazole derivatives, to improve metabolic stability. These studies have explored modifications to the benzothiazole ring to enhance in vitro potency and in vivo efficacy while minimizing metabolic deacetylation, a common challenge with such compounds (Stec et al., 2011).

Analgesic Activity

Some acetamide derivatives have been synthesized and evaluated for their analgesic activities. These derivatives showed significant activity against thermal, mechanical, and chemical nociceptive stimuli in animal models, indicating their potential as pain relievers (Kaplancıklı et al., 2012).

Photophysical Properties and Ligand-Protein Interactions

Spectroscopic and quantum mechanical studies on benzothiazolinone acetamide analogs have been conducted, revealing their potential for use as photosensitizers in dye-sensitized solar cells (DSSCs). These compounds exhibit good light harvesting efficiency and have been studied for their non-linear optical (NLO) activity and ligand-protein interactions, suggesting a wide range of applications in both energy conversion and biomedical research (Mary et al., 2020).